Cas no 1597962-47-4 (Ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate)

• Product Name: Ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate
• CAS No: 1597962-47-4
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 5275060
• PubChem ID: 116248673
• Update Time: 2025-06-11

Ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-699936
• ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate
• 1597962-47-4
• Ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate

• Inchi： 1S/C9H16O4/c1-4-11-6-9(3)7(13-9)8(10)12-5-2/h7H,4-6H2,1-3H3
• InChI Key： KQXRBNQHODMNAR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C1(C)COCC

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1Ų

Additional information on Ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate

Ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate (CAS No. 1597962-47-4): A Comprehensive Overview

Ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate, identified by the CAS number 1597962-47-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique oxirane ring structure and ester functional groups, has garnered attention due to its potential applications in synthetic chemistry and drug development. The presence of both ethoxymethyl and methyloxirane moieties suggests a versatile reactivity that could be exploited in various chemical transformations.

The oxirane ring, also known as an epoxide, is a three-membered cyclic ether with a high degree of electrophilicity. This feature makes it a valuable intermediate in the synthesis of more complex molecules. In particular, the Ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate structure presents an interesting balance between reactivity and stability, which is crucial for its utility in pharmaceutical applications. The ester group at the 2-position provides a site for further functionalization, while the ethoxymethyl substituent offers additional opportunities for chemical manipulation.

In recent years, there has been growing interest in the development of novel methodologies for the synthesis of oxygen-containing heterocycles. The Ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate compound has been explored as a building block in the construction of more complex structures. For instance, its reactivity with nucleophiles has been studied for the preparation of various derivatives, including those with potential biological activity. The ability to introduce different functional groups at strategic positions within the molecule makes it a valuable asset in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the synthesis of biologically active molecules. The oxirane ring can be opened under controlled conditions to form carbon-carbon bonds, which is a key step in the construction of complex organic molecules. This property has been leveraged in the development of new drugs targeting various diseases. For example, researchers have utilized derivatives of Ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate to develop inhibitors of enzymes involved in metabolic pathways relevant to cancer and inflammation.

The synthetic utility of this compound has also been highlighted in recent studies focusing on green chemistry principles. The use of Ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate as a starting material allows for the efficient preparation of other compounds under mild conditions, minimizing waste and energy consumption. This aligns with the broader goals of sustainable chemistry and underscores the importance of developing methodologies that are both effective and environmentally friendly.

In addition to its synthetic applications, Ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate has been investigated for its potential role in material science. The unique structural features of this compound make it a candidate for the development of novel polymers and coatings. For instance, its ability to undergo ring-opening polymerization has been explored for creating materials with specific mechanical and thermal properties. These studies highlight the versatility of this compound and its potential beyond traditional pharmaceutical applications.

The ongoing research into Ethyl 3-(ethoxymethyl)-3-methyloxirane-2-carboxylate underscores its significance as a versatile intermediate in organic synthesis. As our understanding of its reactivity and functionality continues to grow, so too will its applications across various scientific disciplines. The combination of its structural features and synthetic utility makes it a compound worth watching as new research emerges.